2-(2-methyl-1H-indol-3-yl)-2-oxo-N-pentylacetamide
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Overview
Description
The compound “2-(2-methyl-1H-indol-3-yl)-2-oxo-N-pentylacetamide” is a derivative of indole, which is a heterocyclic aromatic organic compound. Indole derivatives are widely studied due to their presence in natural products and their diverse biological activities .
Molecular Structure Analysis
The molecular structure of this compound, based on its name, would include an indole ring (a fused benzene and pyrrole ring) with a methyl group attached, and a pentylacetamide group. The exact structure would depend on the specific locations of these substitutions .Scientific Research Applications
- Application : Researchers have explored the potential of this derivative in treating inflammation and pain. Its mechanism of action involves blocking arachidonate binding, inhibiting both cyclooxygenase (COX) isoenzymes (COX-1 and COX-2). This results in analgesic and anti-inflammatory effects .
- Potential : Ongoing trials suggest that naproxen could combine broad-spectrum antiviral activity with its anti-inflammatory action, potentially reducing severe respiratory mortality associated with COVID-19 .
- Role in the Body : Tryptamine derivatives play a fundamental role in the central nervous system, affecting processes like sleep, cognition, memory, and behavior .
- Regulation : Tryptamine derivatives modulate serotonin-related processes, impacting mood, sleep, and other physiological functions .
Anti-Inflammatory and Analgesic Properties
Combating Influenza and COVID-19
Neuromodulation and Behavior Regulation
Serotonin Signaling
Psychedelic and Neuromodulatory Potential
Hybrid Molecule Design
Mechanism of Action
Target of Action
Similar compounds such as indole derivatives are known to interact with various biological targets .
Mode of Action
Indole derivatives, which share a similar structure, often function by interacting with their targets and inducing changes in cellular processes .
Biochemical Pathways
Indole derivatives are known to influence various biochemical pathways .
Result of Action
Similar compounds such as indole derivatives are known to have various biological effects .
Safety and Hazards
properties
IUPAC Name |
2-(2-methyl-1H-indol-3-yl)-2-oxo-N-pentylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20N2O2/c1-3-4-7-10-17-16(20)15(19)14-11(2)18-13-9-6-5-8-12(13)14/h5-6,8-9,18H,3-4,7,10H2,1-2H3,(H,17,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MVRMHXZCGLAEQT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCNC(=O)C(=O)C1=C(NC2=CC=CC=C21)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
272.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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